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Compound of Interest

Compound Name:
Methyl 3-methoxyisoxazole-5-

carboxylate

Cat. No.: B099901 Get Quote

An In-depth Technical Guide on the Safety and Handling Precautions for Methyl 3-
methoxyisoxazole-5-carboxylate

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for

Methyl 3-methoxyisoxazole-5-carboxylate could be located in the available literature. This

guide has been compiled using information from structurally similar isoxazole derivatives and

general principles of laboratory safety. The information herein should be treated as

precautionary and is not a substitute for a thorough, substance-specific risk assessment, which

must be conducted by qualified personnel before any handling or use.

Compound Identification
Chemical Name: Methyl 3-methoxyisoxazole-5-carboxylate Structure: (A chemical structure

diagram would be placed here in a formal whitepaper) Molecular Formula: C₆H₇NO₄ Context:

This compound is a substituted isoxazole, a class of heterocyclic compounds used as

intermediates in the synthesis of pharmaceuticals and agrochemicals. A known synthesis route

involves the methylation of its precursor, Methyl 3-hydroxyisoxazole-5-carboxylate.[1]

Hazard Identification and Risk Assessment
Given the absence of specific toxicity data, a rigorous risk assessment is the most critical step

before handling Methyl 3-methoxyisoxazole-5-carboxylate.[2][3] The assessment process
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involves identifying potential hazards, evaluating the likelihood and severity of exposure, and

implementing control measures.[4][5]

Inferred Potential Hazards
Based on the safety profiles of related isoxazole and carboxylate compounds, the following

hazards should be anticipated:

Skin and Eye Irritation: Many isoxazole derivatives are classified as skin and eye irritants.[6]

[7]

Respiratory Tract Irritation: Inhalation of dusts or aerosols may cause respiratory irritation.[6]

Harmful if Swallowed: Acute oral toxicity is a potential concern with related heterocyclic

compounds.

Hazardous Combustion Products: Like most nitrogen- and carbon-containing organic

compounds, combustion is expected to produce toxic gases such as nitrogen oxides (NOx)

and carbon monoxide (CO).[6][8]

The following table summarizes GHS hazard classifications for structurally similar compounds.

Compound Name
GHS Hazard Statements
(Examples)

Source

Isoxazole-3-carboxylic acid

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

[6]

3-hydroxy-isoxazole

May cause an allergic skin

reaction, Causes serious eye

damage.

[7]

Isoxazole-5-carbonyl chloride

Causes severe skin burns and

eye damage, May cause

respiratory irritation.

[9]

Risk Assessment Workflow
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A systematic risk assessment should be performed before any new experiment or significant

change in procedure.[3]

Identify Hazards
(Review literature for analogous compounds)

Assess Exposure Potential
(Inhalation, Dermal, Ingestion)

 

Evaluate Risks
(Severity vs. Likelihood)

 

Implement Control Measures
(PPE, Engineering Controls, SOPs)

 

Review and Refine
(Monitor effectiveness, update as needed)

 

Click to download full resolution via product page

Caption: General workflow for chemical risk assessment.

Handling and Storage Precautions
Engineering Controls

Work should be conducted in a well-ventilated laboratory.
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A certified chemical fume hood is required for all procedures that may generate dust,

aerosols, or vapors.[7][10]

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential. The following workflow can guide selection.
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Start: Task Assessment

Risk of Splash or Aerosol?

YES NO

Wear Face Shield over Goggles Wear Chemical Safety Goggles
(ANSI Z87.1 / EN166)

Risk of Skin Contact?

YES

NOWear Chemical-Resistant Gloves
(e.g., Nitrile, inspect before use)

Wear Lab Coat

Task Complete
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Spill Occurs

Assess Immediate Danger
(Fire, Exposure)

Major Spill?

Evacuate Area
Alert Others

Call Emergency Response

YES

Ensure PPE is Worn
Isolate & Ventilate Area

NO

Report Incident

Contain Spill
(Use inert absorbent material)

Collect & Place in
Sealed Waste Container

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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